![molecular formula C14H15NO2S B4940469 2-(4-methoxyphenyl)-N-(3-thienylmethyl)acetamide](/img/structure/B4940469.png)
2-(4-methoxyphenyl)-N-(3-thienylmethyl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the acetamide group, the introduction of the methoxyphenyl group, and the attachment of the thienylmethyl group. The exact methods would depend on the starting materials and the specific conditions required for each reaction .Scientific Research Applications
- The compound (E)-3-(2,4-dihydroxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one (1c) has been identified as a potent tyrosinase inhibitor . It exhibits strong competitive inhibition against mushroom tyrosinase, with IC50 values of 0.013 μM for tyrosine hydroxylase and 0.93 μM for dopa oxidase. The inhibitory mechanism involves direct interaction with tyrosinase residues in the active site, making it a promising candidate for hyperpigment disorder therapies.
- In addition to tyrosinase inhibition, compound 1c demonstrates anti-melanogenic effects. It reduces melanin content and intracellular tyrosinase activity in B16F10 melanoma cells induced by α-MSH and IBMX. These findings suggest its potential use in treating conditions related to hyperpigmentation .
- The compound’s structure includes a thiophene moiety. Notably, a Pd(ii)-catalyzed Sonogashira-type cross-coupling reaction between 2-iodothiophenol and phenylacetylene enables the synthesis of 2-substituted benzo[b]thiophenes. This method provides access to various derivatives, expanding the compound’s applicability .
Tyrosinase Inhibition
Anti-Melanogenesis Properties
Synthesis of 2-Substituted Benzo[b]thiophenes
Mechanism of Action
Target of Action
A similar compound, (4-methoxyphenyl) (2- (4-methoxyphenyl)benzo [ b ]thiophen-3-yl)methanone, has been reported to act as a ligand for the cannabinoid receptor .
Mode of Action
If it acts similarly to the related compound mentioned above, it may interact with the cannabinoid receptor, leading to changes in cellular signaling .
Biochemical Pathways
If it interacts with the cannabinoid receptor like its related compound, it could potentially influence the endocannabinoid system, which plays a role in a variety of physiological processes .
Result of Action
If it acts on the cannabinoid receptor, it could potentially modulate a variety of physiological processes, including pain sensation, mood, and memory .
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(thiophen-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c1-17-13-4-2-11(3-5-13)8-14(16)15-9-12-6-7-18-10-12/h2-7,10H,8-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNSOHZVTGBIFRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NCC2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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